Cas no 1198400-15-5 (protoxylocarpin F)

• Product Name: protoxylocarpin F
• CAS No: 1198400-15-5
• MF: C₃₂H₄₈O₆
• MW: 528.719930648804
• CID: 2032437
• PubChem ID: 44614138
• Update Time: 2025-04-21

protoxylocarpin F Chemical and Physical Properties

Names and Identifiers

• protoxylocarpin F
• CHEMBL1075700
• [(5R,7R,8R,9R,10R,13S,17S)-17-[(3S,5R)-5-[(1R)-1,2-dihydroxy-2-methylpropyl]oxolan-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate
• ((5R,7R,8R,9R,10R,13S,17S)-17-((3S,5R)-5-((1R)-1,2-dihydroxy-2-methylpropyl)oxolan-3-yl)-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta(a)phenanthren-7-yl) acetate
• 1198400-15-5

• Inchi： 1S/C32H48O6/c1-18(33)38-26-16-24-28(2,3)25(34)12-14-31(24,7)23-11-13-30(6)20(9-10-22(30)32(23,26)8)19-15-21(37-17-19)27(35)29(4,5)36/h10,12,14,19-21,23-24,26-27,35-36H,9,11,13,15-17H2,1-8H3
• InChI Key： GYXZUMLIUNJOEV-UHFFFAOYSA-N
• SMILES： CC(OC1C2(C(CCC3(C2=CCC3C2CC(C(C(O)(C)C)O)OC2)C)C2(C(C(C(C=C2)=O)(C)C)C1)C)C)=O

Computed Properties

• Exact Mass: 528.34508925Da
• Monoisotopic Mass: 528.34508925Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids